Cas no 174713-63-4 (4-Phenyl-1H-pyrazolo3,4-bpyridin-3-ylamine)

• Product Name: 4-Phenyl-1H-pyrazolo3,4-bpyridin-3-ylamine
• CAS No: 174713-63-4
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• MDL: MFCD03001275
• CID: 1070876
• PubChem ID: 2764173
• Update Time: 2025-06-11

4-Phenyl-1H-pyrazolo3,4-bpyridin-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-1H-pyrazolo[3,4-b]pyridin-3-amine
• 4-Phenyl-1H-pyrazolo[3,4-b]pyridin-3-ylamine
• AC1MC9EB
• CHEMBL428968
• CTK7E0487
• CTK8F6255
• phenylpyrazolobpyridinylamine
• pyrazolopyridine deriv. 4
• 1H-Pyrazolo[3,4-b]pyridin-3-amine, 4-phenyl-
• MFCD03001275
• DTXSID30377338
• AKOS005070927
• ZGA71363
• AKOS030245102
• J-515934
• GFHKPJCWBZMRSN-UHFFFAOYSA-N
• 4-phenyl-2H-pyrazolo[3,4-b]pyridin-3-amine
• SCHEMBL11498709
• 6R-0346
• DB-337319
• 4-Phenyl-1H-pyrazolo[3,4-b]pyridin-3-ylamine, AldrichCPR
• 174713-63-4
• BDBM8301
• 4-Phenyl-1H-pyrazolo3,4-bpyridin-3-ylamine

• MDL： MFCD03001275
• Inchi： 1S/C12H10N4/c13-11-10-9(8-4-2-1-3-5-8)6-7-14-12(10)16-15-11/h1-7H,(H3,13,14,15,16)
• InChI Key： GFHKPJCWBZMRSN-UHFFFAOYSA-N
• SMILES： N1C(=C2C(N=CC=C2C2C=CC=CC=2)=N1)N

Computed Properties

• Exact Mass: 210.090546336g/mol
• Monoisotopic Mass: 210.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Melting Point: 262-264°C

4-Phenyl-1H-pyrazolo3,4-bpyridin-3-ylamine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Phenyl-1H-pyrazolo3,4-bpyridin-3-ylamine

Introduction to 4-Phenyl-1H-pyrazolo[3,4-b]pyridin-3-ylamine (CAS No. 174713-63-4)

4-Phenyl-1H-pyrazolo[3,4-b]pyridin-3-ylamine, identified by its CAS number 174713-63-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyridine class, a structural motif known for its broad spectrum of biological activities. The unique arrangement of nitrogen-containing rings in its molecular structure imparts distinct chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The pyrazolo[3,4-b]pyridine core is a fused bicyclic system consisting of a pyrazole ring linked to a pyridine ring. This configuration creates a rigid framework with multiple sites for functionalization, enabling the synthesis of diverse derivatives with tailored biological effects. The presence of an amine substituent at the 3-position and a phenyl group at the 4-position further enhances its potential as a pharmacophore. Such structural features are often associated with activities ranging from anti-inflammatory and antimicrobial to anticancer and central nervous system (CNS) modulation.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-Phenyl-1H-pyrazolo[3,4-b]pyridin-3-ylamine and biological targets. Studies indicate that this compound can interact with various enzymes and receptors, particularly those involved in metabolic pathways and signal transduction. For instance, preliminary in silico studies suggest that it may inhibit enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are implicated in inflammation and cell proliferation.

In vitro experiments have demonstrated promising results regarding the pharmacological profile of 4-Phenyl-1H-pyrazolo[3,4-b]pyridin-3-ylamine. Research has shown that it exhibits moderate binding affinity to certain protein targets, suggesting potential therapeutic applications in conditions such as autoimmune disorders and cancer. Additionally, its ability to cross the blood-brain barrier has been explored, indicating its relevance for CNS disorders like neurodegenerative diseases and psychiatric conditions.

The synthesis of 4-Phenyl-1H-pyrazolo[3,4-b]pyridin-3-ylamine involves multi-step organic reactions, typically starting from readily available precursors such as phenylhydrazine and appropriate pyridine derivatives. The key steps include condensation reactions to form the pyrazolopyridine core, followed by functional group transformations to introduce the amine and phenyl substituents. Advances in synthetic methodologies have improved the efficiency and yield of these reactions, making large-scale production more feasible.

One of the most compelling aspects of 4-Phenyl-1H-pyrazolo[3,4-b]pyridin-3-ylamine is its versatility as a chemical scaffold. Researchers have modified its structure to develop novel analogs with enhanced potency or selectivity. For example, replacing the phenyl group with other aromatic rings or introducing additional heterocycles has led to compounds with improved pharmacokinetic properties. Such modifications are crucial for optimizing drug candidates for clinical use.

The safety profile of 4-Phenyl-1H-pyrazolo[3,4-b]pyridin-3-ylamine is another critical consideration in its development as a potential therapeutic agent. Preliminary toxicology studies have been conducted to assess its acute and chronic toxicity. These studies suggest that the compound is well-tolerated at moderate doses but may exhibit some side effects at higher concentrations. Further research is needed to fully characterize its safety profile before human clinical trials can be initiated.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 4-Phenyl-1H-pyrazolo[3,4-b]pyridin-3-ylamine. By systematically testing large libraries of molecules against various biological targets, researchers can rapidly identify promising candidates for further investigation. This approach has been instrumental in validating the therapeutic potential of this compound and guiding future synthetic efforts.

The role of 4-Phenyl-1H-pyrazolo[3,4-b]pyridin-3-ylamine in drug development aligns with broader trends in medicinal chemistry toward rational design and targeted therapy. Its unique structural features make it an attractive candidate for modulating specific disease pathways without unintended systemic effects. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in personalized medicine.

In conclusion, 4-Phenyl-1H-pyrazolo[3,4-b]pyridin-3-yamine (CAS No. 174713-63) represents a promising area of research with significant potential in pharmaceutical applications. Its structural complexity, combined with preliminary evidence of biological activity, positions it as a valuable candidate for further exploration. Continued investigation into its synthesis, pharmacology, and safety will be essential to realize its full therapeutic potential.